Cas no 564-92-1 (1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c))
564-92-1 structure
Product Name:1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
CAS No:564-92-1
MF:C7H14O6
MW:194.182463169098
CID:2014766
PubChem ID:10954426
Update Time:2025-04-21
1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c) Chemical and Physical Properties
Names and Identifiers
-
- 1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
- C-Methyl-scyllo-inosit
- Methylscyllit (Mytilit)
- Mytilit
- mytilitol
- 564-92-1
- CHEBI:173941
- SCHEMBL12858512
- (2S,3R,5S,6R)-1-methylcyclohexane-1,2,3,4,5,6-hexol
- DTXSID201031785
- SCHEMBL9664528
-
- Inchi: 1S/C7H14O6/c1-7(13)5(11)3(9)2(8)4(10)6(7)12/h2-6,8-13H,1H3
- InChI Key: AJGYLNFUYLRZFR-UHFFFAOYSA-N
- SMILES: CC1(C(O)C(O)C(O)C(O)C1O)O
Computed Properties
- Exact Mass: 194.07903816Da
- Monoisotopic Mass: 194.07903816Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 121Ų
1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c) Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
564-92-1 (1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent